Salsolinol-1-carboxylic acid Salsolinol-1-carboxylic acid Salsolinol 1-carboxylate, also known as sal-1c, belongs to the class of organic compounds known as tetrahydroisoquinolines. These are tetrahydrogenated isoquinoline derivatives. Salsolinol 1-carboxylate is slightly soluble (in water) and a moderately acidic compound (based on its pKa).
Brand Name: Vulcanchem
CAS No.: 57256-34-5
VCID: VC0004202
InChI: InChI=1S/C11H13NO4/c1-11(10(15)16)7-5-9(14)8(13)4-6(7)2-3-12-11/h4-5,12-14H,2-3H2,1H3,(H,15,16)
SMILES: CC1(C2=CC(=C(C=C2CCN1)O)O)C(=O)O
Molecular Formula: C11H13NO4
Molecular Weight: 223.22 g/mol

Salsolinol-1-carboxylic acid

CAS No.: 57256-34-5

Cat. No.: VC0004202

Molecular Formula: C11H13NO4

Molecular Weight: 223.22 g/mol

* For research use only. Not for human or veterinary use.

Salsolinol-1-carboxylic acid - 57256-34-5

Specification

Description Salsolinol 1-carboxylate, also known as sal-1c, belongs to the class of organic compounds known as tetrahydroisoquinolines. These are tetrahydrogenated isoquinoline derivatives. Salsolinol 1-carboxylate is slightly soluble (in water) and a moderately acidic compound (based on its pKa).
CAS No. 57256-34-5
Molecular Formula C11H13NO4
Molecular Weight 223.22 g/mol
IUPAC Name 6,7-dihydroxy-1-methyl-3,4-dihydro-2H-isoquinoline-1-carboxylic acid
Standard InChI InChI=1S/C11H13NO4/c1-11(10(15)16)7-5-9(14)8(13)4-6(7)2-3-12-11/h4-5,12-14H,2-3H2,1H3,(H,15,16)
Standard InChI Key XHGLVMDBZZZXDP-UHFFFAOYSA-N
Isomeric SMILES C[C@]1(C2=CC(=C(C=C2CC[NH2+]1)O)O)C(=O)[O-]
SMILES CC1(C2=CC(=C(C=C2CCN1)O)O)C(=O)O
Canonical SMILES CC1(C2=CC(=C(C=C2CCN1)O)O)C(=O)O

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